Cas no 96495-14-6 (1,3-Propanediamine, N-octadecyl-, acetate)

1,3-Propanediamine, N-octadecyl-, acetate structure
96495-14-6 structure
Product Name:1,3-Propanediamine, N-octadecyl-, acetate
CAS No:96495-14-6
MF:C23H50N2O2
MW:386.655307292938
CID:734656
PubChem ID:71331488
Update Time:2025-04-19

1,3-Propanediamine, N-octadecyl-, acetate Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine, N-octadecyl-, acetate
    • acetic acid,N'-octadecylpropane-1,3-diamine
    • Q27279134
    • Acetic acid--N~1~-octadecylpropane-1,3-diamine (1/1)
    • 96495-14-6
    • 1,3-Propanediamine, N1-octadecyl-, acetate (1:?)
    • N-Stearyl-1,3-propanediamine monoacetate
    • GK4O2J3B7Y
    • DTXSID70760068
    • N-Octadecyl-1,3-propanediamine monoacetate
    • Acetic acid, N'-octadecylpropane-1,3-diamine
    • SCHEMBL134140
    • UNII-GK4O2J3B7Y
    • Inchi: 1S/C21H46N2.C2H4O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-23-21-18-19-22;1-2(3)4/h23H,2-22H2,1H3;1H3,(H,3,4)
    • InChI Key: RTLOXMZIXBFVEA-UHFFFAOYSA-N
    • SMILES: OC(C)=O.N(CCCN)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 386.38722884g/mol
  • Monoisotopic Mass: 386.38722884g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 20
  • Complexity: 225
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.4Ų
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